Cas no 21325-10-0 (4,7-Dichloro-2-methylbenzo[d]thiazol-6-amine)

• Product Name: 4,7-Dichloro-2-methylbenzo[d]thiazol-6-amine
• CAS No: 21325-10-0
• MF: C₈H₆Cl₂N₂S
• MW: 233.117638111115
• CID: 1093082
• PubChem ID: 72942595
• Update Time: 2025-10-30

4,7-Dichloro-2-methylbenzo[d]thiazol-6-amine Chemical and Physical Properties

Names and Identifiers

• 4,7-Dichloro-2-methylbenzo[d]thiazol-6-amine
• 4,7-dichloro-2-methyl-1,3-benzothiazol-6-amine
• 21325-10-0

• Inchi： 1S/C8H6Cl2N2S/c1-3-12-7-4(9)2-5(11)6(10)8(7)13-3/h2H,11H2,1H3
• InChI Key： GLBPCBRHGJHBQT-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C2=C1SC(C)=N2)Cl)N

Computed Properties

• Exact Mass: 231.9628748g/mol
• Monoisotopic Mass: 231.9628748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 67.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 4,7-Dichloro-2-methylbenzo[d]thiazol-6-amine

4,7-Dichloro-2-methylbenzo[d]thiazol-6-amine: A Comprehensive Overview

4,7-Dichloro-2-methylbenzo[d]thiazol-6-amine, also known by its CAS number CAS No. 21325-10-0, is a heterocyclic compound with significant applications in various fields of chemistry and pharmacology. This compound belongs to the class of thiazoles, which are five-membered aromatic heterocycles containing sulfur and nitrogen atoms. The presence of chlorine substituents at positions 4 and 7, along with a methyl group at position 2, imparts unique electronic and steric properties to the molecule, making it a valuable substrate for further chemical modifications and biological studies.

The synthesis of 4,7-Dichloro-2-methylbenzo[d]thiazol-6-amine involves a series of well-established organic reactions. Typically, the starting material is a substituted benzene ring, which undergoes sulfonation, followed by nucleophilic substitution to introduce the sulfur atom. The subsequent introduction of the nitrogen atom and the chlorination steps are critical in forming the thiazole ring and the desired substitution pattern. Recent advancements in catalytic systems and green chemistry have enabled more efficient and environmentally friendly methods for synthesizing this compound.

In terms of pharmacological applications, 4,7-Dichloro-2-methylbenzo[d]thiazol-6-amine has shown promising activity in several biological assays. Studies have demonstrated its potential as an anti-inflammatory agent due to its ability to inhibit cyclooxygenase enzymes. Additionally, this compound exhibits moderate antibacterial activity against gram-positive bacteria, making it a candidate for further exploration in antimicrobial drug development.

The structural versatility of 4,7-Dichloro-2-methylbenzo[d]thiazol-6-amine allows for various functional group transformations. For instance, substitution at the 6-amino position can lead to the formation of bioisosteric analogs with improved pharmacokinetic profiles. Recent research has focused on incorporating bioactive moieties into this scaffold to enhance its therapeutic potential.

From an environmental perspective, understanding the fate and transport of CAS No. 21325-10-0 in natural systems is crucial for assessing its ecological impact. Studies have shown that this compound undergoes rapid degradation under sunlight exposure, reducing its persistence in aquatic environments. However, further investigations are required to evaluate its long-term effects on non-target organisms.

In conclusion, 4,7-Dichloro-2-methylbenzo[d]thiazol-6-amine represents a valuable chemical entity with diverse applications in organic synthesis and drug discovery. Its unique structure and reactivity make it a subject of ongoing research interest. As new methodologies emerge for its synthesis and biological evaluation, this compound is expected to play an increasingly important role in advancing chemical science and therapeutic development.